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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for utilizing

Carbomer 934 as a bioadhesive polymer in mucoadhesive drug delivery systems. Carbomer
934, a high molecular weight polymer of acrylic acid, is a well-established excipient known for

its excellent mucoadhesive and controlled-release properties.[1][2] These characteristics make

it a valuable tool for formulations designed to adhere to mucosal surfaces, thereby prolonging

drug residence time and enhancing bioavailability.[1]

Physicochemical Properties and Mechanism of
Mucoadhesion
Carbomer 934 is a synthetic polymer that functions as a thickening and mucoadhesive agent

in various pharmaceutical formulations.[1] Its mucoadhesive properties are primarily attributed

to the formation of hydrogen bonds between the carboxylic acid groups of the polymer and the

sialic acid and fucose residues of mucin, the primary glycoprotein component of mucus.[3][4][5]

The entanglement of the polymer chains with the mucus network further strengthens this

adhesion.[3] The mechanism involves an initial contact stage, where the polymer wets the

mucosal surface, followed by a consolidation stage, where the adhesive bonds are formed.[6]
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Carbomer 934 is a versatile polymer used in a variety of mucoadhesive formulations,

including:

Buccal Tablets and Films: For systemic drug delivery, bypassing the first-pass metabolism.[1]

[7]

Ophthalmic Gels: To prolong the contact time of ophthalmic drugs with the ocular surface.

Nasal Gels and Sprays: For local and systemic drug delivery through the nasal mucosa.

Oral Controlled-Release Tablets: To extend the release of drugs in the gastrointestinal tract.

[8]

Quantitative Data on Carbomer 934 Performance
The following tables summarize key performance parameters of Carbomer 934 in

mucoadhesive formulations, compiled from various studies.

Table 1: Mucoadhesive Strength of Carbomer 934 Formulations

Formulation Type

Polymer
Combination
(Carbomer
934:Other)

Mucoadhesive
Strength
(Detachment Force
in g)

Reference

Buccal Tablets

Carbomer 934 :

Sodium Alginate :

Gelatin (1:1:1)

23.28 ± 0.86 [9]

Buccal Tablets

Carbomer 934 :

Sodium Alginate :

Gelatin (5:1:1)

31.53 ± 1.63 [9]

Buccal Films

Carbomer 934 with

Sodium Alginate and

PVP K30

> 5 hours (in vitro

residence time)
[4]

Table 2: Swelling Index of Carbomer 934 Formulations
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Formulation
Type

Polymer
Concentrati
on

Swelling
Medium

Time
(hours)

Swelling
Index (%)

Reference

Buccal

Tablets

Carbomer

934, Sodium

Alginate,

Gelatin

Artificial

Saliva (pH

6.8)

6

Increased

with

Carbomer

934

concentration

[9]

Buccal Films

Carbomer

934 with

Sodium

Alginate and

PVP K30

Phosphate

Buffer (pH

6.8)

1 27.27 ± 0.37 [4]

Table 3: In-Vitro Drug Release from Carbomer 934 Formulations
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Formulati
on Type

Drug

Carbomer
934
Concentr
ation (%)

Dissoluti
on
Medium

Time
(hours)

Cumulati
ve Drug
Release
(%)

Referenc
e

Matrix

Tablets

Theophyllin

e
10

Simulated

Intestinal

Fluid (pH

7.2)

4 45.5 [10]

Matrix

Tablets

Theophyllin

e
30

Simulated

Intestinal

Fluid (pH

7.2)

4 33.6 [10]

Matrix

Tablets

Theophyllin

e
50

Simulated

Intestinal

Fluid (pH

7.2)

4 24.3 [10]

Buccal

Films

Ketorolac

Trometham

ine

Not

specified

Phosphate

Buffer (pH

6.8)

>5 98.71 [4]

Experimental Protocols
Detailed protocols for key experiments to evaluate the performance of Carbomer 934 in

mucoadhesive formulations are provided below.

Preparation of a Carbomer 934 Mucoadhesive Gel
(Aqueous Base)
This protocol describes a standard method for preparing a simple aqueous gel using

Carbomer 934.
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Dispersion Hydration Neutralization Final Product

Slowly sift Carbomer 934 powder into the vortex of vigorously agitated purified water. Continue stirring until a uniform dispersion is formed. Allow to stand for 2-24 hours for complete hydration.Ensures no clumps Add a neutralizing agent (e.g., triethanolamine, sodium hydroxide) dropwise while stirring to form the gel.Fully swollen polymer Viscous, transparent mucoadhesive gel.pH adjustment induces gelation

Click to download full resolution via product page

Caption: Workflow for the preparation of a Carbomer 934-based mucoadhesive gel.

Methodology:

Dispersion: Slowly and carefully sift the desired amount of Carbomer 934 powder into the

vortex of vigorously agitated purified water. This technique helps prevent the formation of

polymer clumps.

Hydration: Continue stirring the dispersion until the polymer is fully wetted and uniformly

dispersed. Allow the solution to stand for a period of 2 to 24 hours to ensure complete

hydration of the polymer particles.

Neutralization: While stirring, add a neutralizing agent such as triethanolamine (TEA) or a

dilute sodium hydroxide solution dropwise. The addition of the neutralizing agent will cause

the carboxylic acid groups on the polymer to ionize, leading to uncoiling of the polymer

chains and a significant increase in viscosity, resulting in gel formation. Continue to add the

neutralizing agent until the desired pH and viscosity are achieved.

Determination of Mucoadhesive Strength using a
Texture Analyzer
This protocol outlines the procedure for measuring the force of adhesion between a Carbomer
934 formulation (e.g., a buccal tablet) and a mucosal tissue.[11][12][13][14]
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Preparation

Contact

Detachment

Measurement

Equilibrate porcine buccal mucosa in simulated saliva at 37°C. Attach tablet to texture analyzer probe.

Lower probe to contact mucosa with a defined force (e.g., 0.1 N) for a set time (e.g., 60 s).

Withdraw the probe at a constant speed (e.g., 1 mm/s).

Record the maximum detachment force and calculate the work of adhesion.

Click to download full resolution via product page

Caption: Experimental workflow for mucoadhesion testing using a texture analyzer.

Materials:

Texture Analyzer (e.g., TA.XT Plus) with a mucoadhesion test rig.

Freshly excised porcine buccal mucosa (or other suitable mucosal tissue).

Simulated saliva solution (e.g., 0.43 g NaCl, 0.22 g CaCl2, 0.75 g KCl, 0.20 g NaHCO3, and

0.9 g KH2PO4 in 1 L deionized water, pH 6.75).[11]

Carbomer 934 formulation (e.g., buccal tablet).

Double-sided adhesive tape.

Procedure:
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Tissue Preparation: Obtain fresh porcine buccal mucosal tissue from a local abattoir.

Carefully remove any underlying connective tissue. Equilibrate the tissue at 37 ± 0.5 °C in

the simulated saliva solution before each test.[11]

Sample Mounting: Securely attach the Carbomer 934 tablet to the texture analyzer probe

using double-sided adhesive tape.[11]

Test Setup: Mount the porcine tissue on the mucoadhesion rig and moisten the surface with

the simulated saliva solution.

Adhesion Test:

Lower the probe with the attached tablet towards the mucosal surface at a pre-set speed

(e.g., 1 mm/s).

Apply a defined downward contact force (e.g., 0.1 N) for a specific contact time (e.g., 60

seconds) to ensure intimate contact between the tablet and the mucosa.[11]

Withdraw the probe from the tissue at a constant speed (e.g., 1 mm/s).[11]

Data Acquisition: The texture analyzer software will record the force required to detach the

tablet from the mucosa as a function of distance. The maximum force is recorded as the

detachment force, and the area under the force-distance curve represents the work of

adhesion.

Replicates: Repeat the experiment at least three times with fresh tissue samples for each

formulation.

Determination of Swelling Index
This protocol describes a gravimetric method to determine the swelling behavior of a

Carbomer 934 formulation.[15][16][17]
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Initial Weighing Swelling Weighing at Intervals Calculation

Weigh the dry tablet (Wd). Immerse the tablet in a swelling medium (e.g., simulated saliva) at 37°C. At specific time intervals, remove the tablet, blot excess water, and weigh (Ws).Over time Calculate the swelling index using the formula: SI (%) = [(Ws - Wd) / Wd] x 100.

Click to download full resolution via product page

Caption: Workflow for determining the swelling index of a hydrogel tablet.

Materials:

Carbomer 934 formulation (e.g., tablet).

Swelling medium (e.g., simulated saliva, phosphate buffer of a specific pH).

Beakers or petri dishes.

Analytical balance.

Filter paper.

Constant temperature water bath or incubator.

Procedure:

Initial Weight: Accurately weigh the dry Carbomer 934 tablet (Wd).

Swelling: Place the tablet in a beaker or petri dish containing a known volume of the swelling

medium, maintained at 37 ± 0.5 °C.

Weighing at Intervals: At predetermined time intervals (e.g., 15, 30, 60, 120, 240 minutes),

carefully remove the swollen tablet from the medium.[17]

Blotting: Gently blot the surface of the tablet with filter paper to remove excess surface water.

Final Weight: Immediately weigh the swollen tablet (Ws).

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 13 Tech Support

https://www.benchchem.com/product/b3432583?utm_src=pdf-body-img
https://www.benchchem.com/product/b3432583?utm_src=pdf-body
https://www.benchchem.com/product/b3432583?utm_src=pdf-body
https://www.researchgate.net/figure/Dissolution-Test-Conditions-for-USP-Apparatus-2-and-3_tbl2_266462980
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3432583?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Calculation: Calculate the swelling index (SI) using the following formula: SI (%) = [(Ws - Wd)

/ Wd] x 100

Replicates: Perform the experiment in triplicate for each formulation.

In-Vitro Drug Release Study
This protocol details the procedure for conducting an in-vitro drug release study from a

Carbomer 934 matrix tablet using a USP Dissolution Apparatus 2 (Paddle Apparatus).[18][19]

[20][21]

Setup

Dissolution

Sampling

Analysis

Set up USP Apparatus 2 with dissolution medium at 37°C and a specified paddle speed.

Place the Carbomer 934 tablet in the dissolution vessel.

Withdraw aliquots of the medium at predetermined time intervals, replacing with fresh medium.

Over time

Analyze the drug concentration in the samples using a suitable analytical method (e.g., UV-Vis spectrophotometry).

Click to download full resolution via product page

Caption: Workflow for an in-vitro drug release study using USP Apparatus 2.
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Materials:

USP Dissolution Apparatus 2 (Paddle Apparatus).

Dissolution medium (e.g., simulated gastric fluid, simulated intestinal fluid, or a specific

buffer).

Carbomer 934 matrix tablets.

Analytical instrument for drug quantification (e.g., UV-Vis spectrophotometer).

Syringes and filters.

Procedure:

Apparatus Setup:

Fill the dissolution vessels with a specified volume (e.g., 900 mL) of the chosen dissolution

medium.

Equilibrate the medium to 37 ± 0.5 °C.

Set the paddle rotation speed to a specified rate (e.g., 50 rpm).

Dissolution Test:

Place one Carbomer 934 tablet in each dissolution vessel, ensuring it sinks to the bottom

before starting the paddle rotation.

Sampling:

At predetermined time intervals (e.g., 0.5, 1, 2, 4, 6, 8, 12 hours), withdraw a specific

volume of the dissolution medium (e.g., 5 mL) from a zone midway between the surface of

the medium and the top of the rotating paddle, not less than 1 cm from the vessel wall.

Immediately replace the withdrawn volume with an equal volume of fresh, pre-warmed

dissolution medium.
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Filter the samples through a suitable filter (e.g., 0.45 µm) to remove any undissolved

particles.

Sample Analysis:

Analyze the drug concentration in the filtered samples using a validated analytical method,

such as UV-Vis spectrophotometry at the drug's maximum absorbance wavelength.

Data Analysis:

Calculate the cumulative percentage of drug released at each time point, correcting for the

drug removed during previous sampling.

Plot the cumulative percentage of drug released versus time to obtain the drug release

profile.

Safety and Handling of Carbomer 934
Carbomer 934 is generally considered a non-toxic and non-irritant material when used in

pharmaceutical formulations. However, as a fine powder, it can cause dust, which may be

irritating to the respiratory tract and eyes.

Handling Precautions:

Ventilation: Use in a well-ventilated area to minimize dust inhalation.

Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses or goggles.[8]

Gloves: Wear appropriate protective gloves to prevent skin contact.[8]

Respiratory Protection: If dust is generated, use a NIOSH-approved respirator.

Spills: In case of a spill, avoid generating dust. Vacuum or sweep up the material and place it

in a suitable disposal container.[8]
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Storage: Store in a cool, dry place in a tightly sealed container to prevent moisture

absorption.[8]

By following these guidelines and protocols, researchers and formulation scientists can

effectively utilize Carbomer 934 to develop robust and efficient mucoadhesive drug delivery

systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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